Cas no 1034619-55-0 (2-Bromo-4-iodopyrimidine)

• Product Name: 2-Bromo-4-iodopyrimidine
• CAS No: 1034619-55-0
• MF: C₄H₂BrIN₂
• MW: 284.880551815033
• MDL: MFCD11847633
• CID: 4568837
• PubChem ID: 53416655
• Update Time: 2025-05-21

2-Bromo-4-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-IODOPYRIMIDINE
• Pyrimidine, 2-bromo-4-iodo-
• SB60083
• A934455
• 2-Bromo-4-iodopyrimidine

• MDL： MFCD11847633
• Inchi： 1S/C4H2BrIN2/c5-4-7-2-1-3(6)8-4/h1-2H
• InChI Key： IPEJYDSOKWOWDS-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Bromo-4-iodopyrimidine

Chemical Profile of 2-Bromo-4-iodopyrimidine (CAS No. 1034619-55-0)

2-Bromo-4-iodopyrimidine, identified by its CAS number 1034619-55-0, is a significant intermediate in modern chemical synthesis, particularly within the pharmaceutical and agrochemical industries. This heterocyclic compound belongs to the pyrimidine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of both bromo and iodine substituents on the pyrimidine ring makes it a versatile building block for further functionalization, enabling the development of complex molecular structures.

The compound’s unique structural features—specifically the halogen atoms at positions 2 and 4—enhance its reactivity, making it valuable for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental requirement in drug discovery and material science. Recent advancements in transition-metal catalysis have further optimized the utility of 2-Bromo-4-iodopyrimidine in constructing biaryl systems, which are prevalent in many bioactive molecules.

In the realm of pharmaceutical research, 2-Bromo-4-iodopyrimidine has been extensively explored as a precursor for antiviral and anticancer agents. For instance, studies have demonstrated its role in synthesizing pyrimidine-based inhibitors targeting viral polymerases. The halogen atoms provide handles for selective modifications, allowing medicinal chemists to fine-tune potency and selectivity. A notable example is its application in developing nucleoside analogs that disrupt viral replication cycles by mimicking natural nucleobases but inducing premature termination of DNA/RNA synthesis.

Moreover, the agrochemical sector has leveraged 2-Bromo-4-iodopyrimidine to create novel herbicides and fungicides. Its ability to undergo sequential halogen exchange reactions enables the introduction of additional functional groups, such as amines or ethers, which are critical for enhancing bioavailability and environmental stability. Recent publications highlight its use in designing systemic fungicides that inhibit fungal cell wall biosynthesis, offering an alternative to traditional chemistries with improved efficacy and reduced crop toxicity.

The synthetic versatility of 2-Bromo-4-iodopyrimidine extends beyond pharmaceuticals and agrochemicals into materials science. Researchers have utilized this compound to develop organic semiconductors and light-emitting diodes (OLEDs). The halogenated pyrimidine core serves as an electron-deficient scaffold, facilitating charge transport properties essential for optoelectronic applications. Innovations in this domain have led to breakthroughs in flexible electronics, where 2-Bromo-4-iodopyrimidine derivatives exhibit superior thermal stability and luminescent efficiency.

Recent computational studies have also shed light on the mechanistic aspects of reactions involving 2-Bromo-4-iodopyrimidine. Advanced density functional theory (DFT) calculations have revealed that the electronic distribution around the pyrimidine ring is modulated by the halogen substituents, influencing reaction pathways in cross-coupling processes. These insights have guided the development of more efficient catalysts and reaction conditions, reducing waste generation and improving yields—a critical consideration in sustainable chemistry.

The compound’s role in medicinal chemistry has been further underscored by its incorporation into targeted drug delivery systems. By conjugating 2-Bromo-4-iodopyrimidine with polyethylene glycol (PEG) or other biodegradable polymers, researchers have created prodrugs that enhance solubility and circulation time within biological systems. This approach has shown promise in delivering antitumor agents more effectively while minimizing off-target effects—a paradigm shift toward precision medicine.

Looking ahead, the future applications of 2-Bromo-4-iodopyrimidine are poised to expand with emerging technologies such as CRISPR-Cas9 gene editing and mRNA vaccine platforms. Its derivatives could serve as key components in designing small-molecule inhibitors that modulate gene expression or enhance vaccine immunogenicity. As synthetic methodologies continue to evolve, the accessibility of fluorinated or trifluoromethylated analogs of 2-Bromo-4-iodopyrimidine may unlock new therapeutic possibilities.

In conclusion, 2-Bromo-4-iodopyrimidine (CAS No. 1034619-55-0) remains a cornerstone in synthetic chemistry due to its multifaceted utility across pharmaceuticals, agrochemicals, and materials science. Its structural adaptability and reactivity make it indispensable for constructing complex molecules with tailored properties. As research progresses, this compound will undoubtedly continue to inspire innovative solutions to global challenges in health and technology.